rac 1-Oleoyl-2-linoleoyl-3-chloropropanediol
rac 1-Oleoyl-2-linoleoyl-3-chloropropanediol
Brand Name:
Vulcanchem
CAS No.:
1336935-03-5
VCID:
VC0134340
InChI:
InChI=1S/C39H69ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)36(35-40)39(43,44)38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11,13,17-20,36,43-44H,3-10,12,14-16,21-35H2,1-2H3/b13-11-,19-17-,20-18-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)C(C(CCl)C(=O)CCCCCCCC=CCC=CCCCCC)(O)O
Molecular Formula:
C39H69ClO4
Molecular Weight:
637.427
rac 1-Oleoyl-2-linoleoyl-3-chloropropanediol
CAS No.: 1336935-03-5
Reference Standards
VCID: VC0134340
Molecular Formula: C39H69ClO4
Molecular Weight: 637.427
CAS No. | 1336935-03-5 |
---|---|
Product Name | rac 1-Oleoyl-2-linoleoyl-3-chloropropanediol |
Molecular Formula | C39H69ClO4 |
Molecular Weight | 637.427 |
IUPAC Name | (6Z,9Z,29Z)-19-(chloromethyl)-20,20-dihydroxyoctatriaconta-6,9,29-triene-18,21-dione |
Standard InChI | InChI=1S/C39H69ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)36(35-40)39(43,44)38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11,13,17-20,36,43-44H,3-10,12,14-16,21-35H2,1-2H3/b13-11-,19-17-,20-18- |
Standard InChIKey | LIBNDJOBAGMROQ-RQOIEFAZSA-N |
SMILES | CCCCCCCCC=CCCCCCCCC(=O)C(C(CCl)C(=O)CCCCCCCC=CCC=CCCCCC)(O)O |
PubChem Compound | 129849875 |
Last Modified | Nov 11 2021 |
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